6-Benzyl-3-fluoro-2-((4-methoxybenzyl)oxy)-7,8-dihydro-1,6-naphthyridin-5(6H)-one

• Molecular Formula: C23H21FN2O3
• Molecular Weight: 392.4 g/mol
• IUPAC Name: 6-benzyl-3-fluoro-2-[(4-methoxyphenyl)methoxy]-7,8-dihydro-1,6-naphthyridin-5-one
• InChI: InChI=1S/C23H21FN2O3/c1-28-18-9-7-17(8-10-18)15-29-22-20(24)13-19-21(25-22)11-12-26(23(19)27)14-16-5-3-2-4-6-16/h2-10,13H,11-12,14-15H2,1H3
• InChI Key: WOFWUSNZPFBSPY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)COC2=C(C=C3C(=N2)CCN(C3=O)CC4=CC=CC=C4)F

Description

The compound 6-Benzyl-3-fluoro-2-((4-methoxybenzyl)oxy)-7,8-dihydro-1,6-naphthyridin-5(6H)-one is a bicyclic naphthyridinone derivative characterized by:

• A 7,8-dihydro-1,6-naphthyridin-5(6H)-one core, a fused bicyclic system with partial saturation.
• A benzyl group at position 6 (N6), enhancing lipophilicity and steric bulk.
• A fluoro substituent at position 3, modulating electronic properties and metabolic stability.
• A (4-methoxybenzyl)oxy group at position 2, contributing to solubility and target engagement.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Key Observations:

• Position 3 : Fluorine substitution (target compound) vs. bromine (3-bromo analog) reduces molecular weight and may lower toxicity .
• Position 6 : Benzyl substitution (target compound) is common in PDE4 inhibitors, enhancing lipophilicity and binding pocket interactions .

PDE4 Inhibition:

• 4-Amino-7,8-dihydro-1,6-naphthyridin-5(6H)-ones (e.g., compound series in ) show potent PDE4 inhibition (IC₅₀ < 10 nM). The target compound’s 3-fluoro and 6-benzyl groups may further optimize potency and selectivity.
• 2-((3-Fluorophenoxy)methyl) analogs (e.g., 13b) exhibit moderate PDE4 activity (IC₅₀ ~50 nM), suggesting the target’s 4-methoxybenzyloxy group could enhance binding .

Metabolic Stability:

• Fluorine at position 3 reduces oxidative metabolism compared to hydrogen or bromine analogs .
• Methoxy groups (e.g., 4-methoxybenzyloxy) improve solubility, critical for bioavailability in inhaled PDE4 inhibitors .